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Compound of Interest

Compound Name: Inosine Diphosphate

Cat. No.: B1660946

An In-depth Technical Guide to Inosine Diphosphate: Structure, Properties, and Experimental
Analysis

Introduction

Inosine diphosphate (IDP) is a purine ribonucleoside 5'-diphosphate that plays a crucial role
as a fundamental metabolite in cellular energy metabolism and purine salvage pathways.[1][2]
It is composed of a hypoxanthine base attached to a ribose sugar, which is in turn esterified
with a pyrophosphate group at the 5' position.[2][3] This guide provides a detailed overview of
the structure, chemical properties, and common experimental protocols for the analysis of IDP,
tailored for researchers, scientists, and professionals in drug development.

Molecular Structure and Identification

Inosine diphosphate is structurally comprised of three key components: the purine base
hypoxanthine, a ribofuranose sugar ring, and a diphosphate moiety attached to the 5' carbon of
the ribose.

Chemical Identifiers:

e IUPAC Name: [(2R,3S,4R,5R)-3,4-dihydroxy-5-(6-oxo-1H-purin-9-yl)oxolan-2-yljmethyl
phosphono hydrogen phosphate[2]

e Synonyms: IDP, Inosine 5'-diphosphate, Riboxin, Inosine 5'-pyrophosphate
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¢ CAS Number: 86-04-4
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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